Cas no 1999919-64-0 (2-1-(aminomethyl)-3,3-dimethylcyclobutoxyethan-1-ol)

• Product Name: 2-1-(aminomethyl)-3,3-dimethylcyclobutoxyethan-1-ol
• CAS No: 1999919-64-0
• MF: C₉H₁₉NO₂
• MW: 173.25266289711
• CID: 5799769
• PubChem ID: 165740790
• Update Time: 2025-10-28

2-1-(aminomethyl)-3,3-dimethylcyclobutoxyethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-1-(aminomethyl)-3,3-dimethylcyclobutoxyethan-1-ol
• EN300-1179092
• 1999919-64-0
• 2-[1-(aminomethyl)-3,3-dimethylcyclobutoxy]ethan-1-ol

• Inchi： 1S/C9H19NO2/c1-8(2)5-9(6-8,7-10)12-4-3-11/h11H,3-7,10H2,1-2H3
• InChI Key： HRMMEOVJGSWAES-UHFFFAOYSA-N
• SMILES： O(CCO)C1(CN)CC(C)(C)C1

Computed Properties

• Exact Mass: 173.141578849g/mol
• Monoisotopic Mass: 173.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 55.5Ų

Additional information on 2-1-(aminomethyl)-3,3-dimethylcyclobutoxyethan-1-ol

Introduction to 2-1-(aminomethyl)-3,3-dimethylcyclobutoxyethan-1-ol (CAS No. 1999919-64-0)

2-1-(aminomethyl)-3,3-dimethylcyclobutoxyethan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 1999919-64-0, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a unique structural framework comprising a cyclobutyl ring substituted with an amine and an ethoxyethanol moiety, has garnered attention due to its potential applications in drug discovery and molecular design. The presence of both amine and hydroxyl functional groups makes it a versatile intermediate for the synthesis of more complex pharmacophores, offering opportunities for further derivatization and functionalization.

The structural motif of 2-1-(aminomethyl)-3,3-dimethylcyclobutoxyethan-1-ol is characterized by its rigid cyclobutyl backbone, which provides stability while allowing for conformational flexibility necessary for biological interactions. The amine group at the 1-position serves as a nucleophilic center, enabling reactions such as coupling with carboxylic acids via amide bond formation, while the hydroxyl group at the 3-position can participate in hydrogen bonding or esterification reactions. This dual functionality makes the compound a valuable building block in medicinal chemistry.

In recent years, there has been growing interest in cyclic amines and their derivatives due to their role as key pharmacophores in numerous therapeutic agents. The cyclobutyl scaffold, in particular, has been investigated for its ability to enhance metabolic stability and improve binding affinity in drug candidates. For instance, studies have demonstrated that cyclic amines can exhibit favorable pharmacokinetic profiles by reducing susceptibility to enzymatic degradation. The dimethyl substitution on the cyclobutyl ring further contributes to steric hindrance, which may be exploited to modulate receptor interactions and improve selectivity.

One of the most compelling aspects of 2-1-(aminomethyl)-3,3-dimethylcyclobutoxyethan-1-ol is its potential utility in the development of novel bioactive molecules. The amine moiety can be readily modified to introduce additional functional groups or side chains, allowing for the exploration of structure-activity relationships (SAR). Similarly, the hydroxyl group provides an opportunity for further derivatization into esters, ethers, or other oxygen-containing functionalities. These modifications can be tailored to target specific biological pathways or receptors, making this compound a promising candidate for further investigation.

Recent advancements in computational chemistry have enabled more efficient screening of molecular libraries for potential drug candidates. Virtual screening techniques combined with molecular docking simulations have been employed to identify promising scaffolds for further optimization. The unique structure of 2-1-(aminomethyl)-3,3-dimethylcyclobutoxyethan-1-ol makes it an attractive candidate for such studies, as its rigid framework and multiple functional handles allow for precise tuning of biological activity. By leveraging these computational tools, researchers can accelerate the discovery process and identify lead compounds with enhanced potency and selectivity.

The synthesis of 2-1-(aminomethyl)-3,3-dimethylcyclobutoxyethan-1-ol presents an interesting challenge due to its complex structural features. Traditional synthetic routes may involve multi-step sequences requiring careful control of reaction conditions to ensure high yield and purity. However, recent developments in synthetic methodology have introduced more streamlined approaches using transition metal catalysis or asymmetric transformations. These innovations have not only improved efficiency but also opened new avenues for constructing complex molecules with high precision.

In addition to its pharmaceutical applications, 2-1-(aminomethyl)-3,3-dimethylcyclobutoxyethan-1-ol has potential uses in material science and chemical biology. Its ability to participate in non-covalent interactions makes it a candidate for designing novel ligands or probes for biochemical assays. Furthermore, its structural rigidity could be exploited in the development of chiral auxiliaries or catalysts for asymmetric synthesis.

The future prospects for 2-1-(aminomethyl)-3,3-dimethylcyclobutoxyethan-1-ol are promising, with ongoing research focusing on expanding its synthetic utility and exploring new biological applications. As our understanding of molecular interactions continues to evolve, this compound is likely to play an increasingly important role in drug discovery and molecular engineering. By integrating experimental synthesis with computational modeling, researchers can harness the full potential of this versatile intermediate and contribute to the development of next-generation therapeutics.